Cas no 88563-72-8 (Phenol, 2-(2,6-dimethyl-1-cyclohexen-1-yl)-4,6-dimethyl-)

Phenol, 2-(2,6-dimethyl-1-cyclohexen-1-yl)-4,6-dimethyl- structure
88563-72-8 structure
Product Name:Phenol, 2-(2,6-dimethyl-1-cyclohexen-1-yl)-4,6-dimethyl-
CAS No:88563-72-8
MF:C16H22O
MW:230.345284938812
CID:628555
PubChem ID:13244203
Update Time:2025-04-19

Phenol, 2-(2,6-dimethyl-1-cyclohexen-1-yl)-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-(2,6-dimethyl-1-cyclohexen-1-yl)-4,6-dimethyl-
    • 2-(2,6-dimethylcyclohexen-1-yl)-4,6-dimethylphenol
    • 88563-72-8
    • DTXSID10531471
    • 2',3,5,6'-Tetramethyl-2',3',4',5'-tetrahydro[1,1'-biphenyl]-2-ol
    • Inchi: 1S/C16H22O/c1-10-8-13(4)16(17)14(9-10)15-11(2)6-5-7-12(15)3/h8-9,11,17H,5-7H2,1-4H3
    • InChI Key: AFEKTVXEEMHKCD-UHFFFAOYSA-N
    • SMILES: OC1C(C)=CC(C)=CC=1C1=C(C)CCCC1C

Computed Properties

  • Exact Mass: 230.167065321g/mol
  • Monoisotopic Mass: 230.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 20.2Ų
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